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Compound of Interest

Compound Name: Carfentrazone-ethyl

Cat. No.: B033137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the herbicidal efficacy of

Carfentrazone-ethyl and Sulfentrazone. Both herbicides belong to the triazolinone chemical

class and share a common mechanism of action: the inhibition of the protoporphyrinogen

oxidase (PPO) enzyme.[1][2] This inhibition disrupts the chlorophyll and heme biosynthesis

pathways, leading to the accumulation of protoporphyrinogen IX, which, upon exposure to light

and oxygen, causes rapid cell membrane disruption and ultimately, plant death. Despite their

shared mode of action, differences in their application timing, soil behavior, and weed control

spectrum warrant a thorough comparison for effective weed management strategies.

Mechanism of Action: Protoporphyrinogen Oxidase
(PPO) Inhibition
Both Carfentrazone-ethyl and Sulfentrazone function by inhibiting the protoporphyrinogen

oxidase (PPO) enzyme, a key enzyme in the tetrapyrrole biosynthesis pathway.[1] This

pathway is crucial for the production of essential molecules like chlorophyll and heme.

The inhibition of PPO leads to an accumulation of its substrate, protoporphyrinogen IX (Proto

IX-gen), within the plastids. This excess Proto IX-gen leaks into the cytoplasm where it is

oxidized to protoporphyrin IX (Proto IX). Proto IX is a potent photosensitizer. In the presence of

light and oxygen, it generates singlet oxygen, a highly reactive oxygen species. This singlet

oxygen causes rapid lipid peroxidation of cell membranes, leading to loss of membrane
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integrity, cellular leakage, and ultimately, rapid cell death, which manifests as necrosis and

desiccation of the plant tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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